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Introduction

N'-cyano-N,N-dimethylguanidine is a chemical compound of significant interest in the
pharmaceutical and agrochemical industries. It serves as a key intermediate in the synthesis of
various organic molecules.[1] Its bifunctional nature, featuring both a nucleophilic guanidine
core and an electrophilic cyano group, makes it a versatile building block in organic synthesis.
Notably, it is recognized as a crucial precursor in the manufacturing of cimetidine, a histamine
H2-receptor antagonist used to treat peptic ulcers.[1] This guide provides a comprehensive
overview of the physicochemical properties of N'-cyano-N,N-dimethylguanidine, detailed
experimental protocols for their determination, and a summary of its role in synthetic pathways.

Physicochemical Data

The fundamental physicochemical properties of N'-cyano-N,N-dimethylguanidine (CAS
Number: 1609-06-9) are summarized in the tables below for easy reference and comparison.

Table 1: General Properties
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Property

Value

Molecular Formula

CaHsNa

Molecular Weight

112.13 g/mol [1]

CAS Number 1609-06-9[1]

IUPAC Name 2-cyano-1,1-dimethylguanidine
1,1-Dimethyl-3-cyanoguanidine, Cimetidine EP

Synonyms

Impurity G[1][2]

Table 2: Physical Properties

Property Value

Melting Point 176-177 °C

Boiling Point 182.9 °C at 760 mmHg
Appearance White crystalline solid (predicted)

Table 3: Spectroscopic Data

Spectroscopic Technique

Predicted Data

Mass Spectrometry

Theoretical Monoisotopic Mass [M]: 112.074896
Da; [M+H]*: 113.082721 Da. Fragmentation is
expected to involve cleavage of C-N bonds and

the cyano group.[1]

Expected signals for two methyl groups

attached to a nitrogen atom. The chemical shift

1H NMR ) _ _
would likely be in the range of 2.5-3.5 ppm in a
suitable deuterated solvent.
Expected signals for the methyl carbons, the
13C NMR

guanidine carbon, and the cyano carbon.
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Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of N'-cyano-
N,N-dimethylguanidine are provided below. These protocols are based on standard laboratory
practices for organic compounds.

Melting Point Determination

Objective: To determine the temperature range over which N'-cyano-N,N-dimethylguanidine
transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Ensure the N'-cyano-N,N-dimethylguanidine sample is dry and finely powdered. If necessary,
grind the crystals using a mortar and pestle.

o Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of
the tube on a hard surface.

o Place the packed capillary tube into the heating block of the melting point apparatus.
o Set the heating rate to a rapid setting initially to determine an approximate melting point.
o Allow the apparatus to cool.

o Prepare a new sample and heat at a slower rate (1-2 °C per minute) as the temperature
approaches the approximate melting point.
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e Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire solid has melted (T2).

e The melting point range is reported as T1-T2.

Boiling Point Determination

Objective: To determine the temperature at which the vapor pressure of liquid N'-cyano-N,N-
dimethylguanidine equals the atmospheric pressure.

Apparatus:

¢ Thiele tube or similar heating bath

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating source (e.g., Bunsen burner or heating mantle)
e Clamps and stand

Procedure:

Place a small amount (a few milliliters) of the molten N'-cyano-N,N-dimethylguanidine into
the small test tube.

 Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

o Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

e Suspend the assembly in a Thiele tube filled with a suitable heating oil.

o Gently heat the side arm of the Thiele tube.
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Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the
open end of the capillary tube.

When a continuous stream of bubbles is observed, remove the heat source.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.

Solubility Assessment

Objective: To determine the solubility of N'-cyano-N,N-dimethylguanidine in various solvents.

Apparatus:

Test tubes and rack

Spatula

Vortex mixer (optional)

A selection of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Procedure:

Place a small, accurately weighed amount (e.g., 10 mg) of N'-cyano-N,N-dimethylguanidine
into a series of test tubes.

Add a measured volume (e.g., 1 mL) of a solvent to the first test tube.

Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by flicking the test
tube.

Visually observe if the solid has dissolved completely.

If the solid dissolves, it is classified as soluble in that solvent. If it remains undissolved, it is
classified as insoluble. If partial dissolution occurs, it is noted as sparingly soluble.

Repeat the process for each of the selected solvents.
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e Record the results in a qualitative manner (soluble, sparingly soluble, insoluble).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain *H and 3C NMR spectra for structural elucidation and confirmation.
Apparatus:

¢ NMR spectrometer

 NMR tubes

o Deuterated solvent (e.g., DMSO-ds, CDCl3)

¢ Volumetric flasks and pipettes

Procedure:

Dissolve an appropriate amount of N'-cyano-N,N-dimethylguanidine in a suitable deuterated
solvent in a small vial.

» Transfer the solution to an NMR tube.

e Place the NMR tube in the spectrometer’s probe.

e Acquire the 'H NMR spectrum according to the instrument's standard operating procedures.
e Acquire the 13C NMR spectrum.

e Process the spectra (Fourier transform, phase correction, baseline correction).

« Integrate the signals in the *H spectrum and determine the chemical shifts (d) in parts per
million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of N'-cyano-N,N-
dimethylguanidine.
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Apparatus:

o Mass spectrometer with a suitable ionization source (e.g., Electrospray lonization - ESI)
o Syringe pump or direct infusion system

e Solvent system (e.g., methanol or acetonitrile with a small percentage of formic acid)

Procedure:

Prepare a dilute solution of N'-cyano-N,N-dimethylguanidine in a suitable solvent.

« Introduce the sample into the mass spectrometer via direct infusion or after separation by
liquid chromatography.

e Acquire the mass spectrum in positive ion mode to observe the [M+H]* ion.
o Determine the accurate mass of the molecular ion.

« If desired, perform tandem mass spectrometry (MS/MS) to induce fragmentation and analyze
the resulting fragment ions to aid in structural confirmation.

Visualizations
Physicochemical Characterization Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a chemical intermediate like N'-cyano-N,N-dimethylguanidine.
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Caption: A logical workflow for the physicochemical characterization of a chemical intermediate.
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Synthetic Pathway Involvement

N'-cyano-N,N-dimethylguanidine is a known impurity in the synthesis of the drug Cimetidine,
designated as "Cimetidine EP Impurity G". The following diagram illustrates a simplified
synthetic route to Cimetidine where this impurity could potentially arise or be used as a starting
material in related syntheses.

Simplified Synthetic Context of N'-cyano-N,N-dimethylguanidine
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Caption: Role of N'-cyano-N,N-dimethylguanidine in a synthetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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